Cas no 13002-92-1 (2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl-)
13002-92-1 structure
Product Name:2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl-
2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl-
- 2-Propyn-1-amine,N-ethyl-N-2-propynyl-(9CI)
- N-Ethyl-N-(2-propynyl)-2-propyn-1-amine #
- N-ethyl-N-prop-2-ynylprop-2-yn-1-amine
- 13002-92-1
- N,N-Di(2-propynyl)-N-ethylamine
- RTIINCDOGUBJOP-UHFFFAOYSA-N
- AKOS005601279
- ethylbis(prop-2-yn-1-yl)amine
- ethyldi(prop-2-ynyl)amine
- SCHEMBL8391293
-
- Inchi: 1S/C8H11N/c1-4-7-9(6-3)8-5-2/h1-2H,6-8H2,3H3
- InChI Key: RTIINCDOGUBJOP-UHFFFAOYSA-N
- SMILES: N(CC#C)(CC#C)CC
Computed Properties
- Exact Mass: 121.08923
- Monoisotopic Mass: 121.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
2-Propyn-1-amine,N-ethyl-N-2-propyn-1-yl- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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